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Compound of Interest

Compound Name: 1-(Aminomethyl)cyclopentanol

Cat. No.: B1282178 Get Quote

An In-depth Technical Guide to 1-
(Aminomethyl)cyclopentanol
This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential applications of 1-(Aminomethyl)cyclopentanol, tailored for researchers,

scientists, and professionals in drug development.

Chemical and Physical Properties
1-(Aminomethyl)cyclopentanol is an organic compound featuring a cyclopentane ring

substituted with both an aminomethyl and a hydroxyl group.[1] This structure imparts properties

of both amines and alcohols, such as the ability to form hydrogen bonds, which influences its

solubility in polar solvents.[1] It is primarily utilized as a building block or intermediate in the

synthesis of more complex pharmaceutical compounds.[1][2]

Table 1: Quantitative Data for 1-(Aminomethyl)cyclopentanol
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Property Value Source(s)

Molecular Formula C₆H₁₃NO [1][2][3]

Molecular Weight 115.17 g/mol [2][3]

CAS Number 45511-81-7 [1][2][3]

IUPAC Name
1-(aminomethyl)cyclopentan-1-

ol
[3]

Appearance
Colorless liquid or light yellow

crystalline solid
[1][2]

Solubility Soluble in water [1][2]

Synthesis of 1-(Aminomethyl)cyclopentanol
Hydrochloride
A common method for the synthesis of 1-(Aminomethyl)cyclopentanol is through the

reduction of a cyclopentanone derivative.[3] The following is a detailed experimental protocol

for the synthesis of its hydrochloride salt starting from 1-hydroxycyclopentanecarbonitrile.

Experimental Protocol: Synthesis from 1-Hydroxycyclopentanecarbonitrile[2]

Materials:

Cyclopentanone

Trimethylsilyl cyanide (TMSCN)

Zinc bromide (ZnBr₂)

Lithium aluminum hydride (LiAlH₄)

Tetrahydrofuran (THF), anhydrous

Water
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4M Sodium hydroxide (NaOH) aqueous solution

Potassium hydroxide (KOH)

Sodium sulfate (Na₂SO₄)

Methyl tert-butyl ether (MTBE)

4N Hydrochloric acid (HCl) in dioxane

Diatomaceous earth

Procedure:

Formation of Cyanohydrin:

To a mixture of cyclopentanone (5.50 g, 65.0 mmol) and ZnBr₂ (0.20 g, 8.00 mmol), cooled

in an ice bath, slowly add TMSCN (10.0 mL, 73.4 mmol).

Stir the reaction mixture at room temperature for 12 hours.

Reduction of the Cyanohydrin:

Slowly add the resulting cyanohydrin solution dropwise to a suspension of LiAlH₄ (8.34 g,

219 mmol) in anhydrous THF (30.0 mL) at 0 °C.

Heat the mixture to reflux for 1 hour.

Work-up and Isolation:

After the reaction is complete, cool the mixture to room temperature.

Under vigorous stirring, slowly and sequentially add water (10.0 mL), 4M NaOH aqueous

solution (10.0 mL), and water (10.0 mL).

Remove the insoluble material by filtration through a pad of diatomaceous earth.

Separate the organic phase and dry it with KOH.
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Decant the dried organic phase, dry it further over Na₂SO₄, filter, and concentrate.

Formation of the Hydrochloride Salt:

Dissolve the residue in MTBE (100 mL).

Add a 4N HCl solution in dioxane (10.0 mL) and stir at room temperature for 30 minutes.

Collect the resulting white solid precipitate by filtration to yield 1-
(aminomethyl)cyclopentanol hydrochloride.

The following diagram illustrates the workflow for this synthesis.
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Step 1: Cyanohydrin Formation

Step 2: Reduction

Step 3: Work-up

Step 4: Salt Formation

Cyclopentanone + ZnBr2

Add TMSCN at 0°C

Stir at RT for 12h

Add Cyanohydrin Solution

LiAlH4 in THF at 0°C

Reflux for 1h

Quench with H2O and NaOH

Filter through Celite

Separate Organic Layer

Dry and Concentrate

Dissolve in MTBE

Add HCl in Dioxane

Stir at RT for 30 min

Filter Product

O

1-(Aminomethyl)cyclopentanol
Hydrochloride

Click to download full resolution via product page

Caption: Workflow for the synthesis of 1-(aminomethyl)cyclopentanol hydrochloride.
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Biological Activity and Potential Applications
1-(Aminomethyl)cyclopentanol is recognized for its potential applications in the

pharmaceutical industry.[2] Research indicates that it may exhibit various biological activities,

including potential neuroprotective effects.[3] Its structural features make it a valuable

precursor in the synthesis of biologically active compounds, and its ability to potentially interact

with neurotransmitter systems suggests it could be a candidate for the development of

treatments for neurological disorders.[3] However, detailed studies elucidating the specific

mechanisms of action and signaling pathways for 1-(Aminomethyl)cyclopentanol are not

widely available in the public literature. Further research is necessary to fully understand its

pharmacological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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